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Introduction

In the fields of peptide synthesis, drug development, and chemical biology, the ability to
introduce modifications at specific sites within a peptide or protein is paramount. Na-tert-
butyloxycarbonyl-Ne-benzyloxycarbonyl-L-lysine, commonly known as Z-Lys(Boc)-OH or Boc-
Lys(Z)-OH, is a crucial building block that facilitates such precision.[1] Its utility stems from the
orthogonal protecting group strategy it employs. The a-amino group is protected by an acid-
labile Boc group, while the e-amino group of the lysine side chain is protected by a Z (or Cbz)
group, which is removable under different conditions, typically hydrogenolysis.[1][2] This
differential stability allows for the selective deprotection of the lysine side chain, creating a
unique reactive handle for the attachment of various moieties—such as fluorophores, drug
conjugates, or biotin tags—while the peptide backbone remains fully protected and anchored to
a solid support.[3]

These application notes provide a comprehensive overview, including detailed protocols and
workflows, for researchers utilizing Z-Lys(Boc)-OH to synthesize selectively modifiable

peptides.

Chemical and Physical Properties
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Z-Lys(Boc)-OH is a white crystalline powder used as a fundamental raw material in peptide
synthesis, particularly for bioactive compounds and GLP-1 analogues.[4]

Property Value

CAS Number 2389-45-9

Molecular Formula C19H28N206[4]

Molecular Weight 380.44 g/mol

Appearance White crystalline powder[4]
Purity =98%

Melting Point 75-79 °C[4]

Store sealed in a freezer at temperatures below

Storage Conditions
-20 °C[4]

Principle of Orthogonal Protection

The core advantage of Z-Lys(Boc)-OH lies in its orthogonal protection scheme. The Boc and Z
groups can be selectively removed without affecting each other, enabling precise control over
the synthetic pathway.[5] The Boc group is removed with moderate acid (e.g., TFA), a standard
step in Boc-based Solid-Phase Peptide Synthesis (SPPS), while the Z group is stable to these
conditions.[6] Conversely, the Z group is typically removed by catalytic hydrogenolysis, which
does not affect the Boc group or most other standard acid-labile side-chain protecting groups.

[7]
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Orthogonal Deprotection of Z-Lys(Boc)-OH

Z-Lys(Boc)-OH
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Start with Peptide-Resin
(N-terminal Boc)

1. Boc Deprotection
(25-50% TFA in DCM)

2. Wash
(DCM, DMF)

3. Neutralization

(10% DIPEA in DMF)

4. Wash
(DMF)

5. Couple Next Amino Acid

(Boc-AA-OH, HBTU/DIPEA)

6. Wash
(DMF)

Repeat for Next Cycle
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Peptide-Resin with
-Lys(Z)- residue

1. Selective Z-Group Removal
(Catalytic Hydrogenolysis)

2. Wash Resin
(DMF, DCM)

3. Side-Chain Modification

(e.g., Acylation, Alkylation)

4, Wash Resin
(DMF, DCM)

5a. Continue SPPS 5b. Final Cleavage & Deprotection

Modified Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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